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Introduction
Vimentin, a type III intermediate filament protein, is a key component of the cytoskeleton in

mesenchymal cells. Beyond its structural role, vimentin is increasingly recognized as a

dynamic signaling scaffold, participating in a multitude of cellular processes including cell

migration, adhesion, and signal transduction. The diverse functions of vimentin are mediated

through its complex network of protein-protein interactions. Understanding these interactions is

crucial for elucidating the molecular mechanisms underlying both normal cellular functions and

pathological conditions such as cancer and fibrosis.

These application notes provide a comprehensive overview of modern techniques to study

vimentin protein-protein interactions, complete with detailed experimental protocols and data

interpretation guidelines.

Data Presentation: Quantitative Analysis of Vimentin
Interactions
The following tables summarize quantitative data from various studies on vimentin protein-

protein interactions. This data provides insights into the strength and cellular context of these

interactions.

Table 1: Quantitative Mass Spectrometry Data for Vimentin Interactors
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Table 2: Co-immunoprecipitation and Yeast Two-Hybrid Interaction Summary
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[8]

Key Experimental Techniques and Protocols
This section provides detailed methodologies for key experiments used to investigate vimentin
protein-protein interactions.

Co-Immunoprecipitation (Co-IP)
Co-IP is a powerful technique to identify and validate in vivo protein-protein interactions.

Experimental Workflow Diagram
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Cell Lysis Immunoprecipitation Washing and Elution

Analysis

Cell Culture Lyse cells with non-denaturing buffer Centrifuge to pellet debris Collect supernatant (lysate) Pre-clear lysate with beads Incubate with anti-vimentin antibody Add Protein A/G beads Incubate to form Ab-protein-bead complex Wash beads to remove non-specific binders Elute protein complexes SDS-PAGE

Western Blot

Mass Spectrometry

Plasmid Construction Yeast Transformation

Selection and Screening Hit Identification

Clone vimentin into bait vector (BD-Vimentin) Transform yeast with BD-Vimentin

Clone cDNA library into prey vector (AD-Library) Transform yeast with AD-Library

Mate bait and prey strains Plate on selective media (lacking specific nutrients) Perform reporter gene assay (e.g., lacZ) Isolate prey plasmids from positive colonies Sequence prey inserts to identify interacting proteins

Cell Transfection and Biotin Labeling Lysis and Affinity Capture Mass Spectrometry Analysis

Construct Vimentin-BirA* fusion protein Transfect cells with fusion construct Add excess biotin to culture medium Lyse cells under denaturing conditions Capture biotinylated proteins with streptavidin beads Wash beads extensively On-bead tryptic digest LC-MS/MS analysis Data analysis to identify enriched proteins
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Bait Protein Expression

Affinity Purification Mass Spectrometry

Express epitope-tagged vimentin (e.g., FLAG-vimentin) Lyse cells under native conditions

Incubate lysate with antibody-coated beads

Wash beads to remove non-specific binders

Elute protein complexes SDS-PAGE separation (optional) In-gel or in-solution tryptic digest LC-MS/MS analysis Database search to identify proteins
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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